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Compound of Interest

Compound Name: d-Glaucine-d6

Cat. No.: B1162086 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
d-Glaucine-d6 is a deuterated analog of d-Glaucine, an aporphine alkaloid. The incorporation

of deuterium atoms provides a heavier isotope for use in various analytical applications,

particularly in mass spectrometry-based assays such as pharmacokinetic studies, where it can

serve as an internal standard. d-Glaucine itself is recognized for its bronchodilator and anti-

inflammatory effects, primarily acting as a phosphodiesterase 4 (PDE4) inhibitor and a calcium

channel blocker[1][2]. Accurate and consistent preparation of d-Glaucine-d6 stock solutions is

critical for reliable and reproducible experimental results.

These application notes provide a detailed protocol for the preparation, storage, and handling

of d-Glaucine-d6 stock solutions to ensure their stability and integrity.

Physicochemical Data and Solubility
A summary of the key quantitative data for d-Glaucine-d6 is presented in the table below for

easy reference.
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Property Value Source

Molecular Formula C₂₁H₁₉D₆NO₄ [3][4]

Molecular Weight 361.46 g/mol [3][4]

Appearance Powder -

Purity Typically ≥98% -

Recommended Solvents
DMSO, Chloroform,

Dichloromethane
-

Recommended Storage
2-8°C, protected from light and

air
[5]

Experimental Protocols
Materials and Equipment

d-Glaucine-d6 powder

High-purity solvent (DMSO, Chloroform, or Dichloromethane)

Analytical balance (readable to at least 0.1 mg)

Volumetric flasks (Class A)

Pipettes (calibrated)

Vortex mixer

Sonicator (optional)

Amber glass vials with screw caps for storage

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves
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Preparation of a 10 mM d-Glaucine-d6 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many applications.

Calculation:

Determine the mass of d-Glaucine-d6 required. For a 10 mM solution in 1 mL (0.001 L):

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 361.46 g/mol = 0.0036146 g = 3.61 mg

Weighing:

Tare a clean, dry weighing vessel on the analytical balance.

Carefully weigh out approximately 3.61 mg of d-Glaucine-d6 powder. Record the exact

weight.

Dissolution:

Transfer the weighed d-Glaucine-d6 to a 1 mL volumetric flask.

Add a small amount of DMSO (approximately 0.5 mL) to the flask.

Gently swirl the flask to dissolve the powder. If necessary, use a vortex mixer at a low

setting or sonicate for a few minutes to ensure complete dissolution.

Final Volume Adjustment:

Once the solid is completely dissolved, add DMSO to the volumetric flask until the bottom

of the meniscus reaches the calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1162086?utm_src=pdf-body
https://www.benchchem.com/product/b1162086?utm_src=pdf-body
https://www.benchchem.com/product/b1162086?utm_src=pdf-body
https://www.benchchem.com/product/b1162086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transfer the stock solution to a clearly labeled amber glass vial. The label should include

the compound name, concentration, solvent, preparation date, and your initials.

Store the stock solution at 2-8°C. For long-term storage, aliquoting the stock solution into

smaller, single-use vials is recommended to minimize freeze-thaw cycles. Studies have

shown that many compounds in DMSO are stable for multiple freeze-thaw cycles and for

extended periods when stored properly[6][7][8].

Safety Precautions
Always handle d-Glaucine-d6 and solvents in a well-ventilated area, preferably within a

chemical fume hood.

Wear appropriate PPE, including safety glasses, a lab coat, and gloves, to prevent skin and

eye contact.

Consult the Safety Data Sheet (SDS) for d-Glaucine-d6 and the chosen solvent for detailed

safety information.

Dispose of all chemical waste according to your institution's guidelines.

Visualizations
Experimental Workflow
The following diagram illustrates the key steps for the preparation of a d-Glaucine-d6 stock

solution.
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Figure 1: Workflow for d-Glaucine-d6 Stock Solution Preparation
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Figure 1: Workflow for d-Glaucine-d6 Stock Solution Preparation
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Glaucine exerts its anti-inflammatory effects through multiple pathways, including the inhibition

of PDE4 and the modulation of Toll-like receptor (TLR) signaling, which in turn affects the NF-

κB pathway.
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Figure 2: Simplified Signaling Pathway of Glaucine
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Figure 2: Simplified Signaling Pathway of Glaucine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

